2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline

• IUPAC Name: 2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline
• InChI: InChI=1S/C11H13BrN4O2S/c1-16-7-14-10(15-16)6-13-11-8(12)4-3-5-9(11)19(2,17)18/h3-5,7,13H,6H2,1-2H3
• InChI Key: UXXCEBSABLGCAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)CNC2=C(C=CC=C2Br)S(=O)(=O)C
• Molecular Formula: C11H13BrN4O2S
• Molecular Weight: 345.22 g/mol

Description

2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline is a chemical compound that belongs to the class of anilines. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Scientific Research Applications

2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline has been extensively studied for its potential applications in various fields. In pharmaceuticals, this compound has shown promising anti-tumor activity by inhibiting the growth of cancer cells. It has also been investigated for its potential use as a herbicide and fungicide in agriculture. In materials science, 2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline has been studied for its use in organic electronics and as a building block for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline is not fully understood. However, it is believed that this compound inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In agriculture, this compound acts as a herbicide and fungicide by inhibiting the activity of enzymes involved in plant growth and disease resistance.
Biochemical and Physiological Effects:
2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline has been shown to have low toxicity in animal studies. However, the long-term effects of this compound on human health are still unknown. In vitro studies have shown that this compound can induce DNA damage and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline in lab experiments include its potential for use in various fields, including pharmaceuticals, agriculture, and materials science. The limitations of using this compound include its complex synthesis method and unknown long-term effects on human health.

Future Directions

For the research of 2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline include further investigation of its potential applications in pharmaceuticals, agriculture, and materials science. The mechanism of action of this compound should also be further studied to understand its potential for use in cancer treatment. Additionally, the long-term effects of this compound on human health should be investigated to ensure its safety for use in various applications.

Synthesis Methods

The synthesis of 2-bromo-6-methylsulfonyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]aniline is a multi-step process that involves the reaction of various reagents. The synthesis starts with the reaction of 2-bromoaniline and 1-methyl-1,2,4-triazole in the presence of a base, followed by the reaction with methylsulfonyl chloride. The final product is obtained after purification and isolation steps.